3-Amino-6-fluorobenzofuran-2-carboxylic acid

• Molecular Formula: C9H6FNO3
• Molecular Weight: 195.15 g/mol
• IUPAC Name: 3-amino-6-fluoro-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C9H6FNO3/c10-4-1-2-5-6(3-4)14-8(7(5)11)9(12)13/h1-3H,11H2,(H,12,13)
• InChI Key: XUHQENPSORKJSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)OC(=C2N)C(=O)O

Description

3-Amino-6-fluorobenzofuran-2-carboxylic acid (CAS 1784233-98-2) is a high-value benzofuran derivative serving as a key synthetic intermediate in medicinal chemistry and organic synthesis . Its molecular formula is C9H6FNO3, with a molecular weight of 195.15 g/mol . The compound features a benzofuran core structure substituted with an amine group at the 3-position and a carboxylic acid functional group at the 2-position, with a fluorine atom at the 6-position introducing electronic modulation and potential enhanced bioavailability . This multi-functional scaffold is designed for the synthesis of diverse heterocyclic libraries, particularly in developing pharmacologically active molecules. Its primary research applications include serving as a precursor for the synthesis of ester derivatives and amides , which are valuable in drug discovery efforts for probing structure-activity relationships. The compound is offered For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult the specific Safety Data Sheet for proper handling and storage protocols, which typically recommend storing in a cool, dark, and dry place .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-6-fluorobenzofuran-2-carboxylic acid typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, a precursor such as 2-fluorophenol can undergo a series of reactions including nitration, reduction, and cyclization to form the benzofuran ring .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

3-Amino-6-fluorobenzofuran-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Conditions vary depending on the type of substitution, but common reagents include halogens for electrophilic substitution and nucleophiles like amines for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of carboxylic acids or ketones, while reduction can yield alcohols or amines .

Scientific Research Applications

3-Amino-6-fluorobenzofuran-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound can be used in the development of new materials with specific properties, such as enhanced conductivity or stability

Mechanism of Action

The mechanism of action of 3-Amino-6-fluorobenzofuran-2-carboxylic acid involves its interaction with specific molecular targets. These interactions can affect various biological pathways, leading to changes in cellular function. For example, the compound may inhibit certain enzymes or receptors, thereby altering metabolic processes or signal transduction pathways .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Substituent Effects in Benzo[b]furan Derivatives

The table below compares 3-amino-6-fluorobenzofuran-2-carboxylic acid with structurally similar benzo[b]furan monocarboxylic acids and a benzo[d][1,3]dioxole analog.

Compound Name	Substituents	Ring Type	COOH Position	Key Features
3-Amino-6-fluorobenzofuran-2-carboxylic acid	-NH₂ (C3), -F (C6)	Benzo[b]furan	C2	Amino group enhances H-bonding; fluorine increases electronegativity.
7-Acetyl-6-methoxy-3-methylbenzo[b]furan-2-carboxylic acid	-COCH₃ (C7), -OCH₃ (C6), -CH₃ (C3)	Benzo[b]furan	C2	Acetyl and methoxy groups are electron-withdrawing; methyl adds steric bulk.
6-Acetyl-5-hydroxy-2-methylbenzo[b]furan-3-carboxylic acid	-COCH₃ (C6), -OH (C5), -CH₃ (C2)	Benzo[b]furan	C3	Hydroxy group enables acidity; acetyl may reduce solubility.
6-Amino-2,2-difluoro-4-methylbenzo[d][1,3]dioxole-5-carboxylic acid	-NH₂ (C6), -F (C2, doubly substituted), -CH₃ (C4)	Benzo[d][1,3]dioxole	C5	Dioxole ring increases electron density; difluoro enhances metabolic stability.

Key Observations:

• Halogen Influence : Fluorine at C6 in the target compound vs. bromine in analogs (e.g., 5-bromo substitution in ) may reduce steric hindrance while improving lipophilicity.
• Ring System Differences : The benzo[d][1,3]dioxole analog () has a 1,3-dioxole ring instead of furan, increasing oxygen content and altering π-electron distribution. This may enhance solubility but reduce aromatic stabilization compared to benzofurans .

Biological Activity

3-Amino-6-fluorobenzofuran-2-carboxylic acid (AFBCA) is a compound that has garnered attention in recent years due to its potential biological activities. This article explores the biological properties, mechanisms of action, and relevant studies surrounding AFBCA, providing insights into its therapeutic potential.

Chemical Structure and Properties

3-Amino-6-fluorobenzofuran-2-carboxylic acid belongs to a class of compounds known as benzofurans, which are recognized for their diverse biological activities. The presence of an amino group and a fluorine atom in its structure enhances its reactivity and potential interaction with biological targets.

Anticancer Properties

AFBCA has shown promising anticancer activity in various studies. Research indicates that it may inhibit tumor cell proliferation and induce apoptosis in cancer cells.

• Mechanism of Action : The compound appears to modulate key signaling pathways involved in cell growth and survival, including the inhibition of the mTOR pathway, which is crucial for cellular metabolism and growth regulation .
• Case Study : In a study involving hepatocellular carcinoma (HCC), AFBCA treatment resulted in a significant reduction of tumor size in animal models, alongside decreased levels of α-fetoprotein (AFP), a biomarker for HCC .

Antimicrobial Activity

AFBCA has been evaluated for its antimicrobial properties against various pathogens.

• Research Findings : A systematic review highlighted that benzofuran derivatives, including AFBCA, exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria .
• Cytotoxicity Assessment : In vitro studies demonstrated that AFBCA has selective cytotoxicity towards cancer cells while exhibiting lower toxicity towards normal cells, suggesting its potential as a targeted therapeutic agent .

Synthesis and Evaluation

The synthesis of AFBCA has been optimized for better yield and purity. Various methods have been reported, including rapid room-temperature synthesis techniques that enhance efficiency .

Toxicity Profile

Preliminary toxicity assessments indicate that AFBCA has a favorable safety profile, with no significant adverse effects observed in animal models at therapeutic doses . This aspect is crucial for its development as a pharmaceutical agent.

Data Tables

Biological Activity	Effect	Study Reference
Anticancer	Inhibition of tumor growth
Antimicrobial	Significant antibacterial activity
Cytotoxicity	Selective towards cancer cells

Q & A

Q. What are the established synthetic routes for 3-amino-6-fluorobenzofuran-2-carboxylic acid, and what key intermediates are involved?

Methodological Answer: The synthesis typically involves cyclization of fluorinated precursors. For example:

• Step 1: Start with a fluorinated benzofuran scaffold. Fluorination at the 6-position can be achieved via electrophilic substitution using Selectfluor® or other fluorinating agents under controlled pH .
• Step 2: Introduce the amino group at the 3-position through nitration followed by reduction (e.g., catalytic hydrogenation with Pd/C) or direct amination using ammonia in the presence of a copper catalyst .
• Step 3: Carboxylic acid functionality is retained or introduced via hydrolysis of esters (e.g., methyl ester intermediates using NaOH/EtOH).

Key Intermediates:

Intermediate	Role	Characterization Techniques
6-Fluorobenzofuran-2-carboxylate	Core scaffold	$^1 \text{H NMR}$ (δ 7.2–7.8 ppm for aromatic protons), IR (C=O stretch ~1700 cm⁻¹)
3-Nitro derivative	Precursor for amino group	LC-MS (M+H⁺ at m/z 250–260), $^{13} \text{C NMR}$ (nitro group at ~145 ppm)

Q. How can researchers confirm the structural identity and purity of this compound?

Methodological Answer: Use a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR):
  • $^1 \text{H NMR}$: Look for aromatic protons (6-fluorine causes deshielding; δ ~7.5–8.0 ppm) and amine protons (δ ~5.0–6.0 ppm if free) .
  • $^{19} \text{F NMR}$: Confirm fluorine substitution (δ ~-110 to -120 ppm relative to CFCl₃) .
• Mass Spectrometry (MS): ESI-MS in negative ion mode for the carboxylic acid (expected [M-H]⁻ at m/z 224–230) .
• High-Performance Liquid Chromatography (HPLC): Use a C18 column with UV detection (λ = 254 nm); purity >95% is acceptable for most studies .

Note: Commercial suppliers (e.g., Sigma-Aldrich) may not provide analytical data; independent validation is critical .

Advanced Research Questions

Q. How can discrepancies between experimental and theoretical spectral data (e.g., NMR, IR) be resolved?

Methodological Answer: Discrepancies often arise from:

• Solvent effects or tautomerism: Compare spectra in different solvents (DMSO-d₆ vs. CDCl₃) .
• Impurities: Use preparative HPLC to isolate the compound and re-analyze.
• Computational validation: Perform density functional theory (DFT) calculations (e.g., using Gaussian) to predict $^{13} \text{C}$ chemical shifts. For example, reported deviations of ±2 ppm between experimental and calculated $^{13} \text{C}$ shifts due to electron-withdrawing effects of fluorine .

Q. What strategies optimize the reaction yield during synthesis?

Methodological Answer:

• Catalyst selection: Palladium-based catalysts (e.g., Pd(OAc)₂) improve cyclization efficiency in benzofuran formation .
• Temperature control: Low temperatures (-10°C to 0°C) minimize side reactions during fluorination .
• Solvent optimization: Polar aprotic solvents (DMF, DMSO) enhance solubility of intermediates.

Case Study: In , optimizing the molar ratio of ammonia to precursor (2:1) increased amination yield from 45% to 72% .

Q. What are the safety considerations for handling this compound?

Methodological Answer:

• Toxicity: Classified as Acute Toxicity Category 4 (oral, dermal, inhalation). Use fume hoods and PPE (gloves, lab coat) .
• Storage: Store in a cool, dry place (<4°C) under inert gas (N₂/Ar) to prevent degradation .
• Waste disposal: Neutralize with aqueous NaOH (pH 7–8) before disposal .

Q. How can computational modeling predict the compound’s reactivity or biological activity?

Methodological Answer:

• Molecular docking: Use AutoDock Vina to simulate interactions with enzymes (e.g., cyclooxygenase-2) based on the carboxylic acid and fluorine moieties.
• QSAR studies: Correlate electronic properties (HOMO-LUMO gaps calculated via DFT) with observed bioactivity. Fluorine’s electronegativity enhances binding to hydrophobic pockets .

Q. What are the challenges in scaling up synthesis from milligram to gram quantities?

Methodological Answer:

• Purification bottlenecks: Replace column chromatography with recrystallization (e.g., using ethanol/water mixtures) .
• Reagent availability: Substitute expensive fluorinating agents (e.g., Selectfluor®) with KF/Al₂O₃ for cost-effective scaling .